
The Role of Delphinidin 3,5-diglucoside in Plant
Pigmentation: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Delphinidin 3,5-diglucoside

Cat. No.: B15588752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Delphinidin 3,5-diglucoside, a prominent member of the anthocyanin family, is a water-

soluble pigment responsible for a wide array of blue, purple, and red hues observed in the

flowers, fruits, and leaves of many plant species. Its color expression is intricately linked to

vacuolar pH, co-pigmentation with other flavonoids, and the presence of metal ions. This

technical guide provides an in-depth exploration of the biosynthesis of delphinidin 3,5-
diglucoside, its pivotal role in plant pigmentation, and the factors influencing its stability and

color manifestation. Furthermore, this guide details established experimental protocols for the

extraction, quantification, and identification of this significant anthocyanin, and presents

quantitative data on its occurrence in various plant sources. The information is intended to

serve as a comprehensive resource for researchers in plant biology, natural product chemistry,

and drug development.

Introduction
Anthocyanins are a class of flavonoids that play a crucial role in plant physiology, acting as key

pigments in reproductive tissues to attract pollinators and seed dispersers.[1] Among the six

common anthocyanidins, delphinidin and its glycosides are responsible for the blue and purple

colors in many flowers and fruits.[1][2] Delphinidin 3,5-diglucoside is a diglycosylated form of

delphinidin, where glucose molecules are attached at the 3 and 5 positions of the aglycone.[3]

This glycosylation enhances its stability and water solubility.[2] The final perceived color is not
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solely dependent on the presence of delphinidin 3,5-diglucoside but is also influenced by a

complex interplay of factors within the plant cell, including vacuolar pH, co-pigmentation, and

metal ion chelation.[4][5] Understanding the biosynthesis and physicochemical properties of

delphinidin 3,5-diglucoside is essential for fields ranging from plant breeding for novel flower

colors to the development of natural colorants and potential pharmaceuticals.

Biosynthesis of Delphinidin 3,5-diglucoside
The biosynthesis of delphinidin 3,5-diglucoside is a well-characterized branch of the

flavonoid pathway, occurring in the cytoplasm of plant cells.[6] The pathway begins with the

general phenylpropanoid pathway, leading to the formation of chalcone, which is then

isomerized to naringenin. A series of enzymatic reactions, including hydroxylation, reduction,

and glycosylation, ultimately yield delphinidin 3,5-diglucoside.

The key enzymatic steps are:

Chalcone Synthase (CHS) and Chalcone Isomerase (CHI): Initiate the flavonoid pathway.

Flavanone 3-hydroxylase (F3H): Hydroxylates naringenin to dihydrokaempferol.

Flavonoid 3',5'-hydroxylase (F3'5'H): A critical enzyme that hydroxylates dihydrokaempferol

to dihydromyricetin, directing the pathway towards delphinidin synthesis. The presence and

activity of F3'5'H are often the determining factors for the production of delphinidin-based

pigments.[7]

Dihydroflavonol 4-reductase (DFR): Reduces dihydromyricetin to leucodelphinidin.

Anthocyanidin Synthase (ANS) or Leucoanthocyanidin Dioxygenase (LDOX): Oxidizes

leucodelphinidin to the unstable delphinidin aglycone.[6]

UDP-glucose:flavonoid 3-O-glucosyltransferase (UFGT) and Anthocyanidin 5,3-O-

glucosyltransferase: These glucosyltransferases catalyze the addition of glucose moieties to

the 3 and 5 positions of the delphinidin aglycone, forming the stable delphinidin 3,5-
diglucoside.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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